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Compound of Interest

1-Chloro-4,5-dimethyl-2-
Compound Name: ,
nitrobenzene

Cat. No.: B1348779

This technical guide provides a comprehensive overview of 1-Chloro-4,5-dimethyl-2-
nitrobenzene, tailored for researchers, scientists, and professionals in drug development. It
covers the compound's chemical identity, physicochemical properties, a representative
synthesis protocol, and logical diagrams illustrating its characteristics and synthesis workflow.

Chemical Identity and Synonyms

The formal identification and alternative names for this compound are crucial for accurate
database searches and literature review.

o |[UPAC Name: The systematically generated and internationally recognized name for this
compound is 1-chloro-4,5-dimethyl-2-nitrobenzene.[1]

e Synonyms: An alternative name used to identify this compound is 2-Chloro-4,5-
dimethylnitrobenzene.[1]

Physicochemical Properties

A summary of the key physicochemical data for 1-Chloro-4,5-dimethyl-2-nitrobenzene is
presented below. These properties are essential for understanding its behavior in various
chemical and biological systems.
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Property Value Source
CAS Number 52753-43-2 [11[2][3][4]
Molecular Formula CsHsCINO:2 [11[31[41[5]
Molecular Weight 185.61 g/mol [11[2]
Exact Mass 185.0243562 Da [1][2]
Melting Point 59 °C [2]
Density 1.273+0.06 g/cm3 (Predicted) [2]
Topological Polar Surface Area  45.8 A2 [11[2]
XLogP3 3.1 [1][2]
Complexity 180 [1112]

Representative Experimental Protocol: Synthesis

While a specific, detailed experimental protocol for the synthesis of 1-Chloro-4,5-dimethyl-2-
nitrobenzene is not readily available in the provided search results, a representative synthesis
for a structurally similar isomer, 1-chloro-2,4-dimethyl-5-nitrobenzene, can be described. This
procedure, involving a Sandmeyer reaction, illustrates a common pathway for introducing a
chlorine atom onto a nitro-aromatic ring.

Objective: To synthesize 1-chloro-2,4-dimethyl-5-nitrobenzene from 2,4-dimethyl-5-nitroaniline.

Materials:

2,4-dimethyl-5-nitroaniline

Concentrated Hydrochloric Acid (HCI)

Sodium Nitrite (NaNO2)

Cuprous Chloride (CuCl)

Water (H20)
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o Ethyl Acetate

e Potassium Carbonate (K2COs)
e Brine

e Sodium Sulfate (NazSOa)

e Silica Gel

Procedure:

» Diazotization: A solution of 2,4-dimethyl-5-nitroaniline (1.00 eq) in concentrated hydrochloric
acid is prepared and cooled to 0°C in an ice bath.[6]

e A solution of sodium nitrite (1.00 eq) in water is added slowly to the cooled aniline solution
while maintaining the temperature at 0°C.[6]

e The reaction mixture is stirred at 0°C for 1 hour to ensure the complete formation of the
diazonium salt.[6]

o Sandmeyer Reaction: Cuprous chloride (1.60 eq) is then added to the reaction mixture at
0°C.[6]

e The mixture is allowed to warm to 20°C and stirred for 11 hours.[6]

o Work-up and Purification: Water is added to the reaction mixture, and the pH is adjusted to 7
with potassium carbonate.[6]

e The aqueous mixture is extracted three times with ethyl acetate.[6]

» The combined organic layers are washed with brine, dried over sodium sulfate, filtered, and
concentrated under reduced pressure.[6]

e The resulting residue is purified by silica gel column chromatography (petroleum ether/ethyl
acetate gradient) to yield the final product, 1-chloro-2,4-dimethyl-5-nitrobenzene, as a yellow
solid.[6]
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Visualizations

The following diagrams provide a visual representation of the compound's identity and a
generalized synthesis workflow.
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Caption: Logical map of chemical identifiers for 1-Chloro-4,5-dimethyl-2-nitrobenzene.
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Caption: General workflow for the synthesis of a chlorodimethylnitrobenzene via Sandmeyer
reaction.

Applications and Safety Considerations

Chlorinated nitroaromatic compounds, such as 1-Chloro-4,5-dimethyl-2-nitrobenzene, are
primarily utilized as intermediates in the synthesis of more complex molecules, including dyes,
pesticides, and pharmaceuticals.[7] Their versatile chemical structure allows for further
functionalization.

Safety: Data specific to 1-Chloro-4,5-dimethyl-2-nitrobenzene is limited. However, related
chloronitrobenzene compounds are known to be toxic. For instance, 1-chloro-4-nitrobenzene is
toxic if swallowed, inhaled, or in contact with skin, and is suspected of causing genetic defects
and cancer.[8][9] It can also cause methemoglobinemia, a condition where the blood's ability to
carry oxygen is reduced.[7] Given the structural similarity, it is prudent to handle 1-Chloro-4,5-
dimethyl-2-nitrobenzene with extreme caution, using appropriate personal protective
equipment (PPE) and working in a well-ventilated area.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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